N-(5-amino-2-tert-butyl-phenyl)-2-dimethylamino-acetamide

• Molecular Formula: C14H23N3O
• Molecular Weight: 249.35 g/mol
• IUPAC Name: N-(5-amino-2-tert-butylphenyl)-2-(dimethylamino)acetamide
• InChI: InChI=1S/C14H23N3O/c1-14(2,3)11-7-6-10(15)8-12(11)16-13(18)9-17(4)5/h6-8H,9,15H2,1-5H3,(H,16,18)
• InChI Key: GZKVWESTIFQERN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(C=C1)N)NC(=O)CN(C)C

Description

N-(5-amino-2-tert-butyl-phenyl)-2-dimethylamino-acetamide is a useful research compound. Its molecular formula is C14H23N3O and its molecular weight is 249.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(2-tert-Butyl-5-nitro-phenyl)-2-dimethylamino-acetamide (25.8 g, 92 mmol) was dissolved in EtOH (1.4 L) and 1,4-dioxane (200 μL). The solution was degassed under vacuum with stirring. 10% Pd/C (2.5 g) was added (as a slurry in EtOH). The mixture was degassed again, then the reaction vessel was charged with H2 gas (balloon) and stirred overnight at RT. The reaction was filtered through Celite® with MeOH and the filtrate was concentrated under reduced pressure. The recovered material was eluted through a 36×7 cm column of silica gel with a 97.5:2.5:0.25 and 95:5:0.5 CH2Cl2:MeOH:NH4OH(aq) step gradient giving N-(5-amino-2-tert-butyl-phenyl)-2-dimethylamino-acetamide as a brown solid.